Ethyl 5-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 5-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H11N3O4/c1-3-18-11(15)8-6-13-7(2)9(14(16)17)4-5-10(13)12-8/h4-6H,3H2,1-2H3
• InChI Key: YESXGRHPQUKVRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=C(C=CC2=N1)[N+](=O)[O-])C
• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol

Description

Imidazo[1,2-a]pyridines are a class of fused nitrogen-bridged heterocyclic compounds. They have been attracting substantial interest due to their potential pharmaceutical applications. They are considered as privileged structures because of their occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. Synthetic pathways include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

In the molecular structure of imidazo[1,2-a]pyridines, the six- and five-membered rings are individually almost planar.

Chemical Reactions Analysis

Considerable efforts have been devoted in the past decade to the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core. The overview of the most efficient and widely applied modern methods is organized into sections covering the main metal-free methods structured by the type of the reacting species.

Scientific Research Applications

Medicinal Chemistry

Imidazo[1,2-a]pyridine analogues are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. .

Material Science

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Anti-Tuberculosis Activity

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Oncology Research

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Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines strongly depends on the substitution pattern. Several representatives are clinically used, like the unsubstituted imidazole fragment cardiotonic agent olprinone, the 2-substituted analgesic miroprofen, the anticancer agent zolimidine, the 3-substituted antiosteoporosis drug minodronic acid, the 2,3-disubstituted derivatives with sedative and anxiolytic properties, alpidem, saripidem, and necopidem, and the agent for the treatment of insomnia and brain disorders, zolpidem.

Future Directions

The serious ecological problems nowadays provoke scientists to search environmentally benign synthetic strategies as much as possible. This has led to the development of eco-friendly metal-free direct formation of derivatives with an imidazo[1,2-a]pyridine skeleton. This area of research is expected to continue to grow in the future.